Cas no 1227603-60-2 (Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate
• CAS No: 1227603-60-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4689448
• Update Time: 2023-08-15

Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-2-(trifluoromethyl)isonicotinate
• Ethyl 3-chloro-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)5-3-4-14-7(6(5)10)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： AVOWOEIIHFJWIS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 39.2